Cas no 1262000-10-1 (6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid)

• Product Name: 6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid
• CAS No: 1262000-10-1
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• MDL: MFCD18323819
• CID: 5207257
• Update Time: 2025-05-24

6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid
• 2-Pyridinecarboxylic acid, 6-amino-3-[2-[(dimethylamino)sulfonyl]phenyl]-
• 6-Amino-3-[2-(dimethylsulfamoyl)phenyl]pyridine-2-carboxylic acid

• MDL： MFCD18323819
• Inchi： 1S/C14H15N3O4S/c1-17(2)22(20,21)11-6-4-3-5-9(11)10-7-8-12(15)16-13(10)14(18)19/h3-8H,1-2H3,(H2,15,16)(H,18,19)
• InChI Key： DTQSXPNKZOTOTM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1=CC=C(N)N=C1C(=O)O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 321.078
• Monoisotopic Mass: 321.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 122

Additional information on 6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid

6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic Acid: A Comprehensive Overview

The compound with CAS No. 1262000-10-1, known as 6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an aminopicolinic acid moiety with a N,N-dimethylsulfamoylphenyl group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid in drug discovery. Its aminopicolinic acid core is known to exhibit bioactivity, particularly in the context of enzyme inhibition and receptor modulation. Researchers have explored its ability to interact with key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. The N,N-dimethylsulfamoylphenyl group imparts unique electronic properties, making it suitable for use in the development of advanced materials such as organic semiconductors and functional polymers. Recent advancements in this area have demonstrated its potential in enhancing the performance of organic electronics, particularly in flexible displays and photovoltaic devices.

The synthesis of 6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production and industrial applications.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been assessed in recent studies. These findings suggest that 6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid has a favorable environmental profile, making it a sustainable choice for various industrial applications.

In conclusion, 6-Amino-3-(2-N,N-dimethylsulfamoylphenyl)picolinic acid (CAS No. 1262000-10-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its promising biological and material properties, positions it as a valuable asset in both academic research and industrial development.